Cas no 941951-76-4 (3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea)

• Product Name: 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea
• CAS No: 941951-76-4
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 5501218
• Update Time: 2025-05-19

3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxyethyl)indol-3-yl]-3-(pyridin-2-ylmethyl)urea
• 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea

• Inchi： 1S/C18H20N4O2/c1-24-11-10-22-13-16(15-7-2-3-8-17(15)22)21-18(23)20-12-14-6-4-5-9-19-14/h2-9,13H,10-12H2,1H3,(H2,20,21,23)
• InChI Key： IEKGOVWTHLFRMR-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N(CCOC)C=1)C=CC=C2)C(NCC1=NC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea

Introduction to 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea (CAS No. 941951-76-4)

3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea (CAS No. 941951-76-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural motif combining an indole ring with a pyridine moiety and a urea functional group, exhibits promising biological activities that make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea is characterized by its intricate arrangement of heterocyclic rings and functional groups. The indole ring, known for its presence in numerous bioactive natural products and pharmaceuticals, serves as the core scaffold. This scaffold is further modified with a 2-methoxyethyl side chain, which introduces hydrophilicity and potential for interactions with biological targets. Additionally, the presence of a pyridin-2-yl group enhances the compound's lipophilicity and contributes to its binding affinity towards various enzymes and receptors.

The urea moiety in the molecule plays a crucial role in modulating the pharmacological properties of 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea. Urea-based compounds are widely recognized for their ability to act as scaffolds in drug design, often exhibiting potent inhibitory activity against target proteins. The urea group can form hydrogen bonds with polar residues in protein active sites, thereby facilitating tight binding and high specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-yl)methylurea with various biological targets. These studies suggest that the compound may interact with enzymes involved in metabolic pathways, making it a potential candidate for treating metabolic disorders. Furthermore, its structural features hint at possible applications in addressing neurological conditions, where modulation of neurotransmitter systems is critical.

In vitro studies have begun to uncover the pharmacological profile of 3-1-(2-methoxyethyl)-1H-indol-3-yl-1-(pyridin-2-ylmethylurea) (CAS No. 941951764). Initial experiments indicate that the compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The combination of indole and pyridine moieties is particularly noteworthy, as these structural elements are frequently found in drugs that exhibit anti-proliferative effects. Additionally, the urea functional group contributes to the compound's ability to engage with hydrophilic pockets in protein targets, enhancing its binding affinity.

The synthesis of 3-(1(2methoxyethoxy)-3H-indoloyl)-N(5-pyridinylmethyl)urea (CAS No 941957644) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of an indole derivative followed by functionalization with a pyridine group and finally incorporation of the urea moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

One of the most compelling aspects of 3(12methoxyethoxy)indol31pyridin21ylmethylurea (CAS No 941957644) is its potential for structural diversity through derivatization. By modifying the substituents on the indole and pyridine rings, researchers can generate a library of analogs with tailored pharmacological properties. This flexibility makes it an attractive scaffold for drug discovery programs aimed at identifying novel therapeutics with improved efficacy and reduced side effects.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. In this context, (E)-(31(2methoxyethoxy)indol31yldimethylamino)acetonitrile (CAS No 941957644) represents an important step forward in rational drug design. Its unique structural features provide a foundation for exploring new chemical space, which is essential for overcoming resistance mechanisms associated with existing drugs.

As research continues to evolve, so too do the tools available for studying complex molecules like (E)-(31(2methoxyethoxy)indol31yldimethylamino)acetonitrile (CAS No 941957644). High-throughput screening technologies enable rapid assessment of large compound libraries, while next-generation sequencing techniques provide insights into how these compounds interact with biological systems at the genetic level. These advancements are likely to accelerate the discovery process and lead to more effective treatments for a wide range of diseases.

The future prospects for (E)-(31(2methoxyethoxy)indol31yldimethylamino)acetonitrile (CAS No 941957644) are bright, particularly as our understanding of disease mechanisms deepens and new therapeutic targets emerge. By leveraging cutting-edge synthetic methods and computational tools, researchers can continue to refine this compound's structure to maximize its therapeutic potential while minimizing adverse effects.